Cas no 898766-27-3 (1-Propanone,1-(4-bromo-3-fluorophenyl)-2,2-dimethyl-)

• Product Name: 1-Propanone,1-(4-bromo-3-fluorophenyl)-2,2-dimethyl-
• CAS No: 898766-27-3
• MF: C₁₁H₁₂BrFO
• MW: 259.114786148071
• CID: 715148
• PubChem ID: 24724073
• Update Time: 2025-11-05

1-Propanone,1-(4-bromo-3-fluorophenyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(4-bromo-3-fluorophenyl)-2,2-dimethyl-
• 1-(4-bromo-3-fluorophenyl)-2,2-dimethylpropan-1-one
• 4'-BroMo-2,2-diMethyl-3'-fluoropropiophenone
• 1-Propanone,1-(4-bromo-3-fluorophenyl)-2,2-dimethyl
• 4A'A inverted exclamation markA'A-BROMO-2,2-DIMETHYL-3A'A inverted exclamation markA'A-FLUOROPROPIOPHENONE
• DTXSID30642472
• N14052
• MFCD07699554
• AKOS016019966
• 898766-27-3

• MDL： MFCD07699554
• Inchi： 1S/C11H12BrFO/c1-11(2,3)10(14)7-4-5-8(12)9(13)6-7/h4-6H,1-3H3
• InChI Key： DIKWOOMIVJWJTC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 258.00600
• Monoisotopic Mass: 258.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.357
• Boiling Point: 296.6°C at 760 mmHg
• Flash Point: 133.2°C
• Refractive Index: 1.517
• PSA: 17.07000
• LogP: 3.81700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones